Cas no 89840-64-2 (N-Butyl-2-Nitrobenzenesulfonamide)

• Product Name: N-Butyl-2-Nitrobenzenesulfonamide
• CAS No: 89840-64-2
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• MDL: MFCD00577596
• CID: 587517
• PubChem ID: 2836766
• Update Time: 2025-10-28

N-Butyl-2-Nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-butyl-2-nitro-
• N-butyl-2-nitrobenzenesulfonamide
• CBDivE_014256
• MFCD00577596
• SB81453
• SR-01000200583-1
• 89840-64-2
• N-butyl-2-nitrobenzene-1-sulfonamide
• Z45516923
• CS-0211284
• AKOS002935706
• SCHEMBL8578058
• DTXSID60385486
• BS-23935
• N-BUTYL-2-NITRO-1-BENZENESULFONAMIDE
• SR-01000200583
• N-BUTYL-2-NITRO-BENZENESULFONAMIDE
• STK048111
• N-Butyl-2-Nitrobenzenesulfonamide

• MDL： MFCD00577596
• Inchi： 1S/C10H14N2O4S/c1-2-3-8-11-17(15,16)10-7-5-4-6-9(10)12(13)14/h4-7,11H,2-3,8H2,1H3
• InChI Key： HJFAPXHHSJMZAB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 258.06742811g/mol
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-Butyl-2-Nitrobenzenesulfonamide

Research Update on N-Butyl-2-Nitrobenzenesulfonamide (CAS: 89840-64-2) in Chemical and Biomedical Applications

N-Butyl-2-Nitrobenzenesulfonamide (CAS: 89840-64-2) is a sulfonamide derivative that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and biomedical research. This compound, characterized by its nitrobenzenesulfonamide moiety and butyl side chain, has been explored for its potential in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the design of enzyme inhibitors, antimicrobial agents, and other pharmacologically active compounds. This research briefing aims to provide an overview of the latest advancements related to N-Butyl-2-Nitrobenzenesulfonamide, focusing on its chemical properties, synthetic utility, and emerging biomedical applications.

In the realm of chemical synthesis, N-Butyl-2-Nitrobenzenesulfonamide has been employed as a key building block in the preparation of sulfonamide-based compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel sulfonamide derivatives with potent inhibitory activity against carbonic anhydrase isoforms. The researchers utilized the nitro group of N-Butyl-2-Nitrobenzenesulfonamide as a handle for further functionalization, enabling the creation of a diverse library of compounds. The study reported that several derivatives exhibited nanomolar affinity for the target enzymes, suggesting the potential of this scaffold in the development of new therapeutics for conditions such as glaucoma and epilepsy.

Recent investigations into the antimicrobial properties of N-Butyl-2-Nitrobenzenesulfonamide have yielded promising results. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described the compound's moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the nitrobenzenesulfonamide core interacts with bacterial cell wall synthesis machinery, although the exact mechanism remains under investigation. These findings have spurred interest in optimizing the structure of N-Butyl-2-Nitrobenzenesulfonamide to enhance its antimicrobial potency while minimizing potential toxicity to human cells.

The pharmacokinetic profile of N-Butyl-2-Nitrobenzenesulfonamide has been the subject of recent preclinical studies. Research published in Xenobiotica in early 2024 examined the compound's metabolic stability and tissue distribution in rodent models. The results indicated that N-Butyl-2-Nitrobenzenesulfonamide demonstrates favorable metabolic stability in liver microsomes, with a half-life exceeding 120 minutes. However, the study also noted rapid clearance from systemic circulation, suggesting that formulation strategies may need to be developed to improve its bioavailability for potential therapeutic applications.

Emerging applications of N-Butyl-2-Nitrobenzenesulfonamide in materials science have also been reported. A recent study in ACS Applied Materials & Interfaces explored its use as a photoactive component in polymer matrices. The nitro group was found to undergo reversible photoreactions under specific wavelengths, making derivatives of this compound potentially useful in the development of light-responsive materials for drug delivery systems and optical storage devices. This interdisciplinary application highlights the versatility of N-Butyl-2-Nitrobenzenesulfonamide beyond traditional pharmaceutical contexts.

In conclusion, N-Butyl-2-Nitrobenzenesulfonamide (CAS: 89840-64-2) continues to be a compound of significant interest across multiple scientific disciplines. Recent research has expanded our understanding of its chemical reactivity, biological activities, and potential applications in both medicine and materials science. While challenges remain in optimizing its pharmacological properties, the compound's structural features provide a versatile platform for further development. Future studies are expected to focus on structure-activity relationship optimization, mechanism of action elucidation, and exploration of novel applications in emerging technologies.